Cas no 6176-91-6 (1,4-Benzenedimethanethiol, 2,5-dimethyl-)
6176-91-6 structure
Product Name:1,4-Benzenedimethanethiol, 2,5-dimethyl-
CAS No:6176-91-6
MF:C10H14S2
MW:198.348160266876
CID:466840
PubChem ID:11159937
Update Time:2025-04-19
1,4-Benzenedimethanethiol, 2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedimethanethiol, 2,5-dimethyl-
- [2,5-dimethyl-4-(sulfanylmethyl)phenyl]methanethiol
- SCHEMBL11817518
- 6176-91-6
- DTXSID50457227
-
- Inchi: 1S/C10H14S2/c1-7-3-10(6-12)8(2)4-9(7)5-11/h3-4,11-12H,5-6H2,1-2H3
- InChI Key: YUZNQANABTUQEN-UHFFFAOYSA-N
- SMILES: SCC1C=C(C)C(CS)=CC=1C
Computed Properties
- Exact Mass: 198.05382
- Monoisotopic Mass: 198.05369279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 2Ų
Experimental Properties
- PSA: 0
1,4-Benzenedimethanethiol, 2,5-dimethyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
6176-91-6 (1,4-Benzenedimethanethiol, 2,5-dimethyl-) Related Products
- 7341-24-4((2-methylphenyl)methanethiol)
- 10230-61-2(4,5-Bis(mercaptomethyl)-o-xylene)
- 2388-68-3(1,2-benzenedimethanethiol)
- 21411-42-7(2,4,6-Trimethylbenzyl mercaptan (>90%))
- 14092-00-3(1-methyl-2-(methylsulfanyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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